molecular formula C14H21BrN2OSi B8429901 5-Bromo-7-methyl-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole

5-Bromo-7-methyl-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole

Cat. No.: B8429901
M. Wt: 341.32 g/mol
InChI Key: QPKMLEWZAVUIDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-7-methyl-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-indazole is a useful research compound. Its molecular formula is C14H21BrN2OSi and its molecular weight is 341.32 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H21BrN2OSi

Molecular Weight

341.32 g/mol

IUPAC Name

2-[(5-bromo-7-methylindazol-1-yl)methoxy]ethyl-trimethylsilane

InChI

InChI=1S/C14H21BrN2OSi/c1-11-7-13(15)8-12-9-16-17(14(11)12)10-18-5-6-19(2,3)4/h7-9H,5-6,10H2,1-4H3

InChI Key

QPKMLEWZAVUIDT-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC2=C1N(N=C2)COCC[Si](C)(C)C)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

1.95 mL (11.0 mmol) (2-chloromethoxy-ethyl)-trimethyl-silane were added to 2.11 g (10.0 mmol) 5-bromo-7-methyl-1H-indazole and 1.80 mL (12.3 mmol) N-methyldicyclohexylamine in 50 mL THF and stirred overnight at RT. The precipitate formed was filtered off and the filtrate was evaporated down. The residue was purified by flash chromatography.
Quantity
1.95 mL
Type
reactant
Reaction Step One
Quantity
2.11 g
Type
reactant
Reaction Step One
Quantity
1.8 mL
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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